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Compound of Interest

Compound Name: 3-Chloro-5-methoxybenzaldehyde

Cat. No.: B070759 Get Quote

An In-Depth Technical Guide to the Safety and Hazards of 3-Chloro-5-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and hazards associated with 3-
Chloro-5-methoxybenzaldehyde (CAS No: 164650-68-4), a key intermediate in

pharmaceutical synthesis and chemical research. Adherence to the protocols and

recommendations outlined herein is critical to ensure the safety of laboratory personnel and the

integrity of research outcomes.

Compound Profile and Significance
3-Chloro-5-methoxybenzaldehyde is a substituted aromatic aldehyde. Its molecular structure,

featuring a chlorine atom and a methoxy group on the benzaldehyde ring, makes it a versatile

building block in organic synthesis.

Table 1: Chemical and Physical Properties of 3-Chloro-5-methoxybenzaldehyde
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Property Value Source

Molecular Formula C₈H₇ClO₂ [1][2]

Molecular Weight 170.59 g/mol [1][2]

Appearance Solid [1]

CAS Number 164650-68-4 [2][3]

SMILES String COC1=CC(C=O)=CC(Cl)=C1 [1]

InChI Key
BMSBBELFYSUAOR-

UHFFFAOYSA-N
[1]

GHS Hazard Identification and Classification
3-Chloro-5-methoxybenzaldehyde is classified under the Globally Harmonized System

(GHS) with the following hazards.[2][3] It is imperative to understand these classifications to

implement appropriate safety measures.

Pictogram: GHS07 - Exclamation Mark[1]

Signal Word: Warning[1][3]

Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Hazard Classes:

Acute Toxicity, Oral: Category 4[2][3]

Skin Irritation: Category 2[2][3]
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Eye Irritation: Category 2A[2]

Specific Target Organ Toxicity (Single Exposure); Respiratory tract irritation: Category 3[2][3]

The following diagram illustrates the GHS hazard profile for 3-Chloro-5-
methoxybenzaldehyde.

GHS Classification for 3-Chloro-5-methoxybenzaldehyde Hazard Statements Hazard Classes

GHS07
(Exclamation Mark)

Warning H302: Harmful if swallowed H315: Causes skin irritation

Acute Toxicity 4 (Oral)

H319: Causes serious eye irritation

Skin Irritation 2

H335: May cause respiratory irritation

Eye Irritation 2A

STOT SE 3
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Caption: GHS Hazard Profile of 3-Chloro-5-methoxybenzaldehyde.

Safe Handling and Storage Protocols
Proper handling and storage are paramount to minimizing exposure risks.

Handling
Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.[3]
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Personal Hygiene: Avoid contact with skin, eyes, and clothing.[4][5] Do not eat, drink, or

smoke when using this product.[3] Wash hands thoroughly after handling.[3]

Dust Formation: As a solid, care must be taken to avoid the formation of dust and aerosols.

[4]

Storage
Container: Keep the container tightly closed in a dry and cool place.[3][6]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[7]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE are non-negotiable when working with 3-Chloro-5-
methoxybenzaldehyde.

Table 2: Recommended Personal Protective Equipment
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Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

standards. A face shield may

be necessary for splash

hazards.[7][8]

Prevents eye irritation from

dust particles or splashes.[2][3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[8] A lab

coat or chemical-resistant

apron should be worn.[8][9]

Protects against skin irritation

upon contact.[2][3] Gloves

should be inspected before

use and disposed of properly

after handling.[7]

Respiratory Protection

For operations that may

generate dust, a NIOSH/MSHA

or European Standard EN 149

approved respirator is

required.[5] Use of a respirator

should be part of a

comprehensive respiratory

protection program.[9]

Mitigates the risk of respiratory

irritation from inhaling dust

particles.[2][3]

The following workflow outlines the decision-making process for selecting appropriate PPE.
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Required PPE

Handling 3-Chloro-5-methoxybenzaldehyde

Assess Risk of Exposure
(Splash, Dust, Aerosol)

Low Risk
(e.g., weighing in a balance enclosure)

Low

High Risk
(e.g., bulk transfer, potential for dust)

High

Standard PPE:
- Safety Glasses with Side-Shields

- Nitrile Gloves
- Lab Coat

Enhanced PPE:
- Standard PPE +

- Face Shield
- Respiratory Protection (N95 or higher)

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[3]
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In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor if irritation persists.[3]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for

disposal.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides and hydrogen chloride gas.[7]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Toxicological and Ecological Information
While comprehensive toxicological data is not fully available, the GHS classification indicates

that 3-Chloro-5-methoxybenzaldehyde is harmful if swallowed and causes skin, eye, and

respiratory irritation.[1][2][3] The ecotoxicological effects have not been fully investigated, and

release into the environment should be avoided.[6]
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Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. Contact a licensed professional waste disposal service to dispose of this

material.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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